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Compound of Interest

Compound Name: AZD-6280

Cat. No.: B1666225 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of AZD-6280, a selective GABAA(α2/3) receptor modulator intended for research use

only.[1][2][3] Given the absence of a specific Safety Data Sheet (SDS), these procedures are

based on general best practices for handling pharmacologically active compounds in a

laboratory setting. Researchers, scientists, and drug development professionals should adhere

to these guidelines to ensure personal safety and environmental protection.

Quantitative Data Summary
As no specific quantitative disposal limits for AZD-6280 have been identified, general

laboratory hazardous waste guidelines should be followed. Key quantitative metrics for

laboratory chemical waste are summarized below.
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Parameter Guideline Citation

Maximum Hazardous Waste

Accumulation

55 gallons per satellite

accumulation area
[1]

Maximum Acutely Toxic Waste

(P-list)

1 quart of liquid or 1 kilogram

of solid
[1]

Maximum Container Weight 15 kg for manual handling

pH Range for Drain Disposal (if

permissible)

5.5 to 10.5 (for dilute aqueous

solutions)
[4]

Maximum Storage Time in

Academic Labs
6 months [5]

Disposal Protocol for AZD-6280
Given that AZD-6280 is a pharmacologically active small molecule, it must be treated as

hazardous chemical waste.[6] Disposal procedures should align with federal, state, and local

regulations, such as those established by the Resource Conservation and Recovery Act

(RCRA).[5][6]

Step 1: Personal Protective Equipment (PPE) Before handling AZD-6280, ensure appropriate

PPE is worn, including:

Safety goggles with side shields

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Segregation

Solid Waste: Collect solid AZD-6280 waste, including unused or expired compound and

contaminated consumables (e.g., weigh boats, pipette tips), in a dedicated, clearly labeled

hazardous waste container. The container must be compatible with the chemical and have a

secure, leak-proof closure.[5]
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Liquid Waste: Solutions containing AZD-6280 should be collected in a separate, sealed, and

clearly labeled hazardous liquid waste container. Do not mix with other incompatible waste

streams.

Sharps: Any sharps contaminated with AZD-6280, such as needles or syringes, must be

disposed of in a designated sharps container.[7]

Step 3: Decontamination of Empty Containers

"Empty" containers that held AZD-6280 must be triple-rinsed with a suitable solvent (e.g.,

ethanol or another solvent in which AZD-6280 is soluble).

The rinsate from this process must be collected and disposed of as hazardous liquid waste.

[2]

After triple-rinsing, the container can be disposed of as non-hazardous waste, though labels

should be defaced or removed.[2]

Step 4: Storage of Waste

Store waste containers in a designated and properly ventilated satellite accumulation area at

or near the point of generation.[1][5]

Ensure containers are kept closed except when adding waste.[1]

Separate incompatible waste types to prevent dangerous reactions.

Step 5: Final Disposal

Do not dispose of AZD-6280 down the drain or in regular trash.[4]

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[8]

The primary recommended method for the final disposal of pharmacologically active

compounds is incineration by a licensed facility.[9][10]
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Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of AZD-6280.
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Caption: AZD-6280 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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